N,1-bis(4-fluorophenyl)methanesulfonamide

• IUPAC Name: N,1-bis(4-fluorophenyl)methanesulfonamide
• InChI: InChI=1S/C13H11F2NO2S/c14-11-3-1-10(2-4-11)9-19(17,18)16-13-7-5-12(15)6-8-13/h1-8,16H,9H2
• InChI Key: TXZLPIRRKICEKA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CS(=O)(=O)NC2=CC=C(C=C2)F)F
• Molecular Formula: C13H11F2NO2S
• Molecular Weight: 283.30 g/mol

Description

N,1-bis(4-fluorophenyl)methanesulfonamide: is an organic compound with the molecular formula C13H11F2NO2S . This compound is characterized by the presence of two 4-fluorophenyl groups attached to a methanesulfonamide moiety. It is known for its applications in various fields, including chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N,1-bis(4-fluorophenyl)methanesulfonamide typically involves the reaction of 4-fluoroaniline with methanesulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired product.

Industrial Production Methods: In industrial settings, the production of this compound may involve large-scale reactions using similar reagents and conditions as in laboratory synthesis. The process is optimized for yield and purity, often involving purification steps such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions: N,1-bis(4-fluorophenyl)methanesulfonamide can undergo various chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic substitution reactions, where the sulfonamide group can be replaced by other nucleophiles.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced under specific conditions, leading to the formation of different products.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium hydroxide or potassium carbonate can be used in substitution reactions.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide can be employed.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution may yield various substituted sulfonamides, while oxidation and reduction can lead to different oxidized or reduced derivatives.

Scientific Research Applications

N,1-bis(4-fluorophenyl)methanesulfonamide has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N,1-bis(4-fluorophenyl)methanesulfonamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity or modulating their function. The exact pathways involved depend on the specific biological context and the target molecules.

Comparison with Similar Compounds

• N-(4-fluorophenyl)methanesulfonamide
• N-(2-fluorophenyl)methanesulfonamide
• N-phenylmethanesulfonamide

Comparison: N,1-bis(4-fluorophenyl)methanesulfonamide is unique due to the presence of two 4-fluorophenyl groups, which can enhance its biological activity and specificity compared to similar compounds with only one fluorophenyl group or different substituents. This structural feature may contribute to its distinct chemical and biological properties.